Cas no 1428373-33-4 (1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide)

• Product Name: 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• CAS No: 1428373-33-4
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 5799550
• Update Time: 2025-05-26

1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylsulfonyl-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide

• Inchi： 1S/C14H16N4O3S/c19-14(10-7-18(8-10)22(20,21)12-3-4-12)16-11-2-1-9-6-15-17-13(9)5-11/h1-2,5-6,10,12H,3-4,7-8H2,(H,15,17)(H,16,19)
• InChI Key： HNGNXQBROQRNAZ-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CC(C(NC2=CC3=C(C=C2)C=NN3)=O)C1

Additional information on 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide

Introduction to 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide (CAS No. 1428373-33-4)

The compound 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide (CAS No. 1428373-33-4) represents a novel molecular entity with significant potential in the field of pharmaceutical chemistry. This heterocyclic amide derivative has garnered attention due to its structural complexity and its potential biological activities, particularly in the context of drug discovery and development. The compound’s unique scaffold, featuring a cyclopropanesulfonyl group and an indazole moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural features of 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide contribute to its chemical properties and reactivity. The cyclopropanesulfonyl moiety is known for its ability to enhance binding affinity through steric interactions and hydrogen bonding, while the indazole ring is a common pharmacophore found in many bioactive molecules. The azetidine ring further adds to the compound’s complexity, offering multiple sites for functionalization and interaction with biological targets.

In recent years, there has been growing interest in indazole derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The presence of the indazole ring in 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide suggests that it may exhibit similar therapeutic effects. Preliminary studies have indicated that indazole-based molecules can interact with specific enzymes and receptors, modulating cellular processes and potentially leading to therapeutic benefits.

The cyclopropanesulfonyl group in this compound is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of drug candidates. This group can enhance solubility and metabolic stability, making it an attractive feature for drug design. Additionally, the azetidine ring provides a flexible backbone that can be modified to optimize binding interactions with biological targets. These structural elements collectively contribute to the compound’s potential as a lead molecule for further development.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide. Molecular docking studies have been instrumental in predicting the binding affinity of this compound to various biological targets, including kinases and transcription factors. These studies have provided valuable insights into the compound’s mechanism of action and have guided further optimization efforts.

Moreover, the synthesis of 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide has been refined through modern synthetic methodologies. Advances in organic synthesis have allowed for more efficient and scalable production of complex molecules like this one. The use of transition metal catalysis and asymmetric synthesis techniques has improved yield and purity, making it feasible to conduct extensive biological evaluations.

In vitro studies have begun to uncover the potential biological activities of 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide. Initial experiments have shown promising results in terms of inhibiting certain enzymes associated with inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases. Additionally, preliminary toxicity assessments have indicated that the compound is well-tolerated at tested doses, suggesting its safety profile may be favorable for further development.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide. HTS allows for rapid evaluation of large libraries of compounds against numerous biological targets, enabling researchers to identify hits with high potency and selectivity. This approach has been instrumental in identifying lead compounds for subsequent optimization.

Future directions for research on 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide include exploring its potential in preclinical models and conducting detailed pharmacokinetic studies. Preclinical testing will provide a more comprehensive understanding of its efficacy and safety profile before moving into human clinical trials. Additionally, investigating structure-activity relationships (SAR) will help guide further modifications to enhance its therapeutic potential.

The versatility of 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide as a scaffold for drug discovery is evident from its diverse structural features. The combination of a cyclopropanesulfonyl group, an indazole ring, and an azetidine core offers multiple opportunities for functionalization and optimization. This makes it a valuable starting point for developing new therapeutic agents targeting various diseases.

In conclusion, 1-(cyclopropanesulfonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide (CAS No. 1428373-33-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.